Cas no 4602-45-3 (1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester)
4602-45-3 structure
Product Name:1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
CAS No:4602-45-3
MF:C12H12N2O3S
MW:264.300281524658
CID:333843
PubChem ID:241417
Update Time:2025-04-19
1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester
- ethyl 5-(phenoxymethyl)thiadiazole-4-carboxylate
- 4-Aethoxycarbonyl-5-phenoxymethyl-1.2.3-thiadiazol
- 5-phenoxymethyl-[1,2,3]thiadiazole-4-carboxylic acid ethyl ester
- AC1L67BH
- AC1Q64NJ
- AG-J-24739
- AR-1I9353
- CTK4I9089
- ethyl 5-(phenoxymethyl)-1,2,3-thiadiazole-4-carboxylate
- NSC48748
- 4602-45-3
- NSC-48748
- DTXSID60287057
-
- Inchi: 1S/C12H12N2O3S/c1-2-16-12(15)11-10(18-14-13-11)8-17-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
- InChI Key: JZCYMKZKWZIZNF-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)N=N1)COC1C=CC=CC=1
Computed Properties
- Exact Mass: 264.05696
- Monoisotopic Mass: 264.056863
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.6
- XLogP3: 2.5
Experimental Properties
- Density: 1.292
- Boiling Point: 411.6°Cat760mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.583
- PSA: 61.31
- LogP: 2.29380
1,2,3-Thiadiazole-4-carboxylicacid, 5-(phenoxymethyl)-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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